Cas no 1335959-18-6 (4-(2R)-2-aminopropyl-3-fluorophenol)

• Product Name: 4-(2R)-2-aminopropyl-3-fluorophenol
• CAS No: 1335959-18-6
• MF: C₉H₁₂FNO
• MW: 169.196085929871
• CID: 6237889
• PubChem ID: 89349146
• Update Time: 2025-07-15

4-(2R)-2-aminopropyl-3-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(2R)-2-aminopropyl-3-fluorophenol
• EN300-1843208
• 1335959-18-6
• SCHEMBL14478281
• 4-[(2R)-2-aminopropyl]-3-fluorophenol

• Inchi： 1S/C9H12FNO/c1-6(11)4-7-2-3-8(12)5-9(7)10/h2-3,5-6,12H,4,11H2,1H3/t6-/m1/s1
• InChI Key： RQULHMRTMQNDSS-ZCFIWIBFSA-N
• SMILES： FC1C=C(C=CC=1C[C@@H](C)N)O

Computed Properties

• Exact Mass: 169.090292168g/mol
• Monoisotopic Mass: 169.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 4-(2R)-2-aminopropyl-3-fluorophenol

Professional Introduction to 4-(2R)-2-aminopropyl-3-fluorophenol (CAS No. 1335959-18-6)

4-(2R)-2-aminopropyl-3-fluorophenol, identified by its Chemical Abstracts Service (CAS) number CAS No. 1335959-18-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural and functional attributes, represents a promising candidate for further exploration in drug development, particularly in the context of addressing complex biological pathways and therapeutic challenges.

The molecular structure of 4-(2R)-2-aminopropyl-3-fluorophenol incorporates a fluorine atom at the 3-position of a phenolic ring, which is flanked by an amine-substituted propyl group on the 2-position. This specific arrangement imparts distinct electronic and steric properties to the molecule, making it a versatile scaffold for designing novel bioactive agents. The presence of the fluorine atom, in particular, has been widely recognized for its ability to modulate metabolic stability, binding affinity, and overall pharmacological efficacy in drug candidates.

In recent years, there has been a surge in research focused on harnessing the potential of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine into aromatic rings has been shown to enhance the lipophilicity and metabolic resistance of small molecules, thereby improving their bioavailability and therapeutic window. Furthermore, fluorine atoms can participate in specific interactions with biological targets, such as enzymes and receptors, which can lead to the development of more potent and selective drug molecules.

4-(2R)-2-aminopropyl-3-fluorophenol exemplifies this trend, as its structural features suggest potential applications in modulating enzyme activity and receptor binding. For instance, the amine group can serve as a hydrogen bond acceptor or donor, facilitating interactions with polar residues in biological targets. The chiral center at the 2-position (indicated by the (R) configuration) adds another layer of complexity, allowing for stereoselective drug design—a critical aspect in ensuring optimal pharmacological outcomes.

Current research endeavors are increasingly leveraging computational methods and high-throughput screening to identify novel pharmacophores within complex molecular libraries. The structural motifs present in 4-(2R)-2-aminopropyl-3-fluorophenol, such as the fluorinated phenol core and amine-substituted side chain, align well with these approaches. By integrating machine learning algorithms with experimental data, researchers aim to accelerate the discovery of bioactive compounds that can address unmet medical needs.

The pharmaceutical industry has shown particular interest in developing treatments for neurological disorders, infectious diseases, and cancer. The unique properties of 4-(2R)-2-aminopropyl-3-fluorophenol make it a compelling candidate for investigating its potential role in these areas. For example, fluorinated phenols have been explored as intermediates in the synthesis of kinase inhibitors—a class of drugs that play a crucial role in cancer therapy. Additionally, amine-functionalized compounds are frequently studied for their antimicrobial properties.

In academic settings, researchers are employing advanced spectroscopic techniques and crystallographic studies to elucidate the binding modes of 4-(2R)-2-aminopropyl-3-fluorophenol with biological targets. These studies not only provide insights into its mechanism of action but also guide the optimization process toward higher efficacy and reduced toxicity. Collaborative efforts between synthetic chemists and biologists have led to innovative strategies for modifying this compound's structure while maintaining its desired pharmacological profile.

The synthesis of complex molecules like 4-(2R)-2-aminopropyl-3-fluorophenol demands meticulous attention to detail and precision. Advanced synthetic methodologies, including asymmetric catalysis and flow chemistry, are being employed to achieve high yields and enantiomeric purity. These techniques are essential for producing sufficient quantities of material for preclinical testing while adhering to stringent quality control standards.

The regulatory landscape for new drug candidates continues to evolve, emphasizing safety and efficacy through rigorous preclinical and clinical trials. As such, compounds like 4-(2R)-2-aminopropyl-3-fluorophenol must undergo comprehensive evaluation before they can be considered for therapeutic use. Preclinical studies often involve cell-based assays and animal models to assess their biological activity and potential side effects. These data are critical for determining whether further development is warranted.

The integration of big data analytics into drug discovery processes has also revolutionized how researchers approach compound development. By analyzing vast datasets from public databases and proprietary sources, scientists can identify patterns that inform decision-making regarding lead optimization. This approach has significantly reduced the time required to move promising candidates from bench to market.

In conclusion, 4-(2R)-2-aminopropyl-3-fluorophenol (CAS No. 1335959-18-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its fluorinated aromatic core combined with an amine-substituted side chain positions it as a valuable scaffold for designing innovative bioactive agents. As research progresses across academic institutions and pharmaceutical companies alike, this compound is poised to play an increasingly important role in addressing some of today's most pressing medical challenges.